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Compound of Interest

Compound Name: GSK137647A

Cat. No.: B15568900

For Researchers, Scientists, and Drug Development Professionals

These application notes provide a comprehensive guide for the utilization of GSK137647A, a
selective G protein-coupled receptor 120 (GPR120/FFA4) agonist, in in vivo mouse studies.
The following sections detail recommended dosages, experimental protocols, and the
underlying signaling pathways.

Quantitative Data Summary

The administration of GSK137647A in mouse models has been predominantly documented in
the context of inflammatory conditions, particularly colitis. The following table summarizes the
dosage and administration details from a key study.
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Parameter

Details

Mouse Model

Reference

Dosage

1 mg/kg body weight

DSS-induced colitis

[1](21[3]

Administration Route

Intraperitoneal (i.p.)

injection

DSS-induced colitis

[1](21[3]

Frequency

Twice daily

DSS-induced colitis

[1](21[3]

Duration

4 days (from day 3 to
day 6 post-DSS

induction)

DSS-induced colitis

[1](2]

Vehicle

Not explicitly stated
for GSK137647A.
General
recommendation:
Sterile, pH-balanced

saline or a suitable

solubilizing agent like

DMSO, followed by
dilution in saline or
corn oil. A thorough

literature search for

vehicle compatibility is

recommended.

N/A

Signaling Pathway of GSK137647A

GSK137647A is an agonist for the GPR120 receptor, also known as Free Fatty Acid Receptor
4 (FFAR4). Upon binding, it activates downstream signaling cascades that are primarily
involved in anti-inflammatory and metabolic regulation. The activation of GPR120 by

GSK137647A leads to the engagement of two main signaling arms: the Gag/11 pathway and

the B-arrestin-2 pathway. These pathways ultimately result in the inhibition of pro-inflammatory

signaling cascades such as NF-kB, JNK, and p38 MAPK.
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Caption: GPR120 signaling cascade initiated by GSK137647A.

Experimental Protocols

The following protocols provide a general framework for conducting in vivo mouse studies with
GSK137647A, with a focus on a colitis model. These should be adapted based on specific
experimental needs and institutional guidelines.

Materials
e GSK137647A

e Vehicle (e.g., 10% DMSO in PBS)

» Sterile syringes (1 mL) and needles (26-28 gauge)
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e Male BALB/c mice (6-8 weeks old, 22-26 g)[1]
o Dextran sulfate sodium (DSS) for colitis induction

o Standard laboratory equipment for animal handling and monitoring

Experimental Workflow for a DSS-Induced Colitis Model

The following diagram outlines a typical workflow for evaluating the efficacy of GSK137647A in
a DSS-induced colitis mouse model.

Phase 1: Induction Phase 3: Endpoint Analysis

Animal Acclimatization
(1 week)
Baseline Measurements . .
[ (Body weight, etc.) ) [Colon Tissue CoIIectlorD

Colitis Induction Endpoint Analysis
(e.g., 4% DSS in drinking water for 7 days) (Macroscopic score, colon length, MPO activity, histology)

Euthanasia
(Day 7)

Phase 2: Treatment

Randomization into Groups
(Vehicle, GSK137647A)

!

GSK137647A Administration
(1 mg/kg, i.p., twice daily)
Days 3-6

'

Daily Monitoring
(Body weight, clinical signs)
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Caption: Workflow for a GSK137647A in vivo mouse colitis study.

Detailed Protocol for Intraperitoneal (i.p.) Injection

This protocol is a standard procedure for i.p. injections in mice and should be performed by
trained personnel.

o Preparation of GSK137647A Solution:

o Prepare the dosing solution of GSK137647A in a suitable vehicle. For example, a stock
solution can be made in DMSO and then diluted with sterile PBS to the final concentration.
The final DMSO concentration should be kept low (e.g., <10%) to avoid toxicity.[4]

o Ensure the solution is sterile and at room temperature before injection.
e Animal Restraint:

o Gently restrain the mouse by grasping the loose skin at the scruff of the neck to immobilize
the head and body.

o Turn the mouse to expose its abdomen, ensuring the head is slightly lower than the
hindquarters to cause the abdominal organs to shift cranially.

« Injection Procedure:

o ldentify the injection site in the lower right or left quadrant of the abdomen, avoiding the
midline to prevent puncturing the bladder or major blood vessels.

o Insert a 26-28 gauge needle at a 15-20 degree angle into the peritoneal cavity.

o Gently aspirate to ensure the needle has not entered a blood vessel or organ. If blood or
other fluid is aspirated, withdraw the needle and inject at a new site with a fresh needle.

o Slowly inject the GSK137647A solution. The maximum recommended injection volume for
a mouse is typically 10 mL/kg.

© 2025 BenchChem. All rights reserved. 5/7 Tech Support


https://www.benchchem.com/product/b15568900?utm_src=pdf-body-img
https://www.benchchem.com/product/b15568900?utm_src=pdf-body
https://www.benchchem.com/product/b15568900?utm_src=pdf-body
https://www.benchchem.com/product/b15568900?utm_src=pdf-body
https://www.ltk.uzh.ch/dam/jcr:f5e602f2-5521-413b-9fc8-686e2276f3bd/SOP-LTK-TRT-10-C-EN%20ip%20injection.pdf
https://www.benchchem.com/product/b15568900?utm_src=pdf-body
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b15568900?utm_src=pdf-header-pricing
https://www.benchchem.com/contactus?utm_src=pdf-footer

BENGHE Methodological & Application

Check Availability & Pricing

o Withdraw the needle and return the mouse to its cage.

e Post-Injection Monitoring:

o Observe the animal for any signs of distress, discomfort, or adverse reactions immediately
after the injection and at regular intervals as per the experimental protocol.

Concluding Remarks

The provided information serves as a comprehensive starting point for researchers planning to
use GSK137647A in in vivo mouse studies. The dosage of 1 mg/kg administered
intraperitoneally twice daily has shown efficacy in a colitis model.[1][2][3] It is crucial to adapt
the protocols to the specific research question and to adhere to all institutional and national
guidelines for animal welfare. Further dose-response studies may be necessary for different
disease models or administration routes.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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